![molecular formula C7H6ClN3 B1355090 6-Chloro-3-methyl-3H-imidazo[4,5-c]pyridine CAS No. 7205-45-0](/img/structure/B1355090.png)
6-Chloro-3-methyl-3H-imidazo[4,5-c]pyridine
Description
6-Chloro-3-methyl-3H-imidazo[4,5-c]pyridine (6-Cl-3-Me-3H-IP) is an organic compound belonging to the imidazopyridine family. It is a colorless solid that is used in the synthesis of a wide range of pharmaceuticals, agrochemicals, and other compounds. 6-Cl-3-Me-3H-IP is synthesized by a reaction between 3-chloro-4-methyl-5-nitroimidazole and ethylenediamine in the presence of a base, such as sodium hydroxide.
Scientific Research Applications
Central Nervous System (CNS) Modulation
The structural resemblance of imidazo[4,5-c]pyridine derivatives to purines has led to their exploration as GABA A receptor positive allosteric modulators . This application is significant in the development of therapeutics for CNS disorders, where modulation of GABAergic transmission can be beneficial .
Cancer Therapeutics
Imidazo[4,5-c]pyridine compounds have been found to influence cellular pathways crucial for the functioning of cancer cells. One of the key applications in cancer research is targeting excessive angiogenesis , a process essential for tumor growth, by inhibiting specific pathways .
Anti-Inflammatory Agents
The anti-inflammatory potential of imidazo[4,5-c]pyridine derivatives is another area of interest. These compounds can be designed to act as NSAIDs (Non-Steroidal Anti-Inflammatory Drugs) , providing a new avenue for the treatment of inflammation-related conditions .
Digestive System Disorders
As proton pump inhibitors , imidazo[4,5-c]pyridine derivatives contribute to the treatment of digestive system disorders. They can inhibit the gastric proton pump, which is beneficial for conditions like GERD (Gastroesophageal Reflux Disease) .
Antimicrobial Activity
Research has shown that imidazo[4,5-c]pyridine derivatives exhibit antimicrobial activity. This makes them valuable in the development of new antibiotics, especially in the fight against drug-resistant strains of bacteria .
Enzyme Inhibition
These compounds are also explored for their ability to inhibit enzymes involved in carbohydrate metabolism. This application is particularly relevant in the context of diabetes treatment, where enzyme modulation can play a role in managing blood sugar levels .
Aromatase Inhibition
In the field of endocrinology, imidazo[4,5-c]pyridine derivatives are investigated as aromatase inhibitors . This is crucial for the treatment of hormone-sensitive cancers, such as certain types of breast cancer .
Synthesis of Derivatives
The chemical structure of 6-Chloro-3-methyl-3H-imidazo[4,5-c]pyridine allows for the synthesis of various derivatives with potential pharmacological applications. The modification of the pyridine ring, for instance, can lead to new compounds with enhanced biological activity .
properties
IUPAC Name |
6-chloro-3-methylimidazo[4,5-c]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3/c1-11-4-10-5-2-7(8)9-3-6(5)11/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDHQZEYWWYINAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=CC(=NC=C21)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80515783 |
Source
|
| Record name | 6-Chloro-3-methyl-3H-imidazo[4,5-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80515783 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
7205-45-0 |
Source
|
| Record name | 6-Chloro-3-methyl-3H-imidazo[4,5-c]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7205-45-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Chloro-3-methyl-3H-imidazo[4,5-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80515783 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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